Cas no 903567-11-3 (Ethyl 3-(5-amino-3-methyl-1H-pyrazol-1-yl)benzoate)

• Product Name: Ethyl 3-(5-amino-3-methyl-1H-pyrazol-1-yl)benzoate
• CAS No: 903567-11-3
• MF: C₁₃H₁₅N₃O₂
• MW: 245.277102708817
• CID: 2136418
• PubChem ID: 53401262
• Update Time: 2025-04-21

Ethyl 3-(5-amino-3-methyl-1H-pyrazol-1-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(5-amino-3-methyl-1H-pyrazol-1-yl)benzoate
• CPMHACBRYYIVDA-UHFFFAOYSA-N
• Ethyl 3-(5-amino-3-methyl-1H-pyrazol-1-yl)ben zoate
• SCHEMBL4295664
• 903567-11-3
• DB-078657

• Inchi： 1S/C13H15N3O2/c1-3-18-13(17)10-5-4-6-11(8-10)16-12(14)7-9(2)15-16/h4-8H,3,14H2,1-2H3
• InChI Key： CPMHACBRYYIVDA-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC=CC(=C1)N1C(=CC(C)=N1)N)=O

Computed Properties

• Exact Mass: 245.116
• Monoisotopic Mass: 245.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 70.1Ų

Experimental Properties

• Density: 1.23
• Boiling Point: 414.3 °C at 760 mmHg
• Flash Point: 204.3 °C